Cas no 51589-10-7 (2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1))

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1) structure
51589-10-7 structure
Product Name:2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1)
CAS No:51589-10-7
MF:C18H16N2O5S
MW:372.395043373108
CID:361921
PubChem ID:71366075
Update Time:2025-04-19

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1)
    • 4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-one,sulfuric acid
    • 51589-10-7
    • DTXSID70789451
    • Sulfuric acid--4-[(4-anilinophenyl)imino]cyclohexa-2,5-dien-1-one (1/1)
    • Inchi: 1S/C18H14N2O.H2O4S/c21-18-12-10-17(11-13-18)20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14;1-5(2,3)4/h1-13,19H;(H2,1,2,3,4)
    • InChI Key: VYMVPBXHGBHRKH-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.O=C1C=C/C(/C=C1)=N\C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 372.07808
  • Monoisotopic Mass: 372.07799279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 513
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 116.06

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1) Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd